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CAS No.: 70737-22-3

Cat. No.: B2695777

Get Quote

Introduction & Strategic Utility
(E)-(2-Iodovinyl)trimethylsilane (CAS: 18163-47-8) is a linchpin reagent in modern

organometallic chemistry. It serves as a modular "vinyl anion" equivalent, enabling the

introduction of the vinyl silane motif via Pd-catalyzed cross-couplings (Negishi, Sonogashira,

Suzuki-Miyaura). The retention of the silyl group allows for subsequent downstream

functionalization, such as Hiyama couplings or halodesilylations, making it a "masked"

acetylene or olefin equivalent.

The Critical Challenge: The utility of this reagent depends entirely on its stereoisomeric purity.

Contamination with the (Z)-isomer or the geminal-isomer degrades the efficacy of subsequent

stereospecific couplings.

This Application Note details two field-proven one-pot methodologies to access the (E)-isomer

with

stereoselectivity.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b2695777#bc-rfq
https://www.benchchem.com/product/b2695777/docs?utm_src=pdf-body#high-fidelity-synthesis-of-e-2-iodovinyl-trimethylsilane-application-note-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2695777?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method A (The Gold Standard): Hydrozirconation-Iodination (Schwartz’s Reagent).

Recommended for research scale (1g – 20g) where stereopurity is paramount.

Method B (The Scalable Alternative): Hydralumination-Iodination (DIBAL-H). Recommended

for process scale (>50g) where cost is a driver and cryogenic facilities are available.

Comparative Analysis of Methods
Feature

Method A:
Hydrozirconation (Zr)

Method B:
Hydralumination (Al)

Reagent (Schwartz's Reagent)
DIBAL-H (Diisobutylaluminum

hydride)

Stereoselectivity (E:Z) Excellent (>99:1) Good (>95:5)

Reaction Conditions
Ambient Temperature (20–25

°C)
Cryogenic (-78 °C to 0 °C)

Atom Economy Low (Stoichiometric Zr waste) Moderate (Al waste)

Safety Profile
Moderate (Solid reagent, air-

sensitive)
High Risk (Pyrophoric liquid)

Cost
High (

$)
Low ($)

Primary Application Total Synthesis, MedChem
Process Development, Bulk

Reagent

Method A: Hydrozirconation-Iodination (The Gold
Standard)
Mechanistic Rationale
This method relies on the "Schwartz Hydrozirconation," a syn-addition of the Zr-H bond across

the alkyne. The bulky

moiety directs the hydride to the more substituted carbon (though for terminal alkynes, steric
bulk usually directs Zr to the terminal position; however, with Silicon, electronic effects and the
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"beta-silicon effect" stabilize the terminal Zr species). Crucially, the subsequent reaction with
iodine proceeds with retention of configuration, locking in the (E)-geometry.

Visual Workflow (DOT)

Start:
Inert Atmosphere (Ar/N2)

Suspend Cp2ZrHCl
in THF (White Slurry)

Add TMS-Acetylene
(Solution clears -> Yellow)

 Stir 20 min @ RT Intermediate:
(E)-Vinyl Zirconium

 Syn-Addition Add I2 (0°C)
(Dark Red -> Brown)

 Electrophilic Trapping
(Retention) Quench:

Sat. Na2S2O3 + Et2O
 Removal of excess I2 Product:

(E)-TMS-Vinyl Iodide
 Separation & Distillation

Click to download full resolution via product page

Caption: Workflow for the hydrozirconation-iodination sequence. Color changes are critical

process indicators.

Detailed Protocol
Reagents:

Trimethylsilylacetylene (1.0 equiv)

(Schwartz's Reagent) (1.1 – 1.2 equiv)

Iodine (

) (1.2 equiv)

Solvent: Anhydrous THF (0.5 M concentration relative to alkyne)

Step-by-Step Procedure:

Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Cool under a

stream of dry Argon.

Reagent Suspension: In a glovebox or under rapid Argon flow, add solid

. Suspend in anhydrous THF.

Checkpoint: The reagent should be white or pale yellow. If it is pink or green, the reagent

has oxidized and yield will suffer.
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Hydrozirconation: Add Trimethylsilylacetylene dropwise via syringe at room temperature (23

°C).

Observation: The white suspension will gradually turn into a clear, yellow/orange solution

over 15–30 minutes. This indicates the formation of the alkenyl zirconium species. Stir for

an additional 30 minutes to ensure conversion.

Iodination: Cool the solution to 0 °C (ice bath). Dissolve Iodine in a minimal amount of THF

and add it dropwise to the reaction mixture.

Caution: The reaction is exothermic. The color will shift from yellow to dark brown/purple.

Quench & Workup: After 1 hour at 0 °C, quench the reaction by pouring the mixture into a

separatory funnel containing saturated aqueous Sodium Thiosulfate (

) and Diethyl Ether.

Mechanism:[1][2][3] Thiosulfate reduces excess iodine (purple) to iodide (colorless).

Shake until the organic layer is yellow/orange (not purple).

Purification: Wash the organic layer with brine, dry over

, and concentrate in vacuo.

Note: The byproduct

precipitates as a sludge; filtration through a pad of Celite is recommended before
separation.

Final Step: Distill the crude oil (approx. bp 130 °C / 760 mmHg, or ~55 °C / 15 mmHg) to

obtain a clear, colorless liquid.

Method B: Hydralumination-Iodination (Scalable
Alternative)
Mechanistic Rationale
Aluminum hydrides (DIBAL-H) perform syn-hydrometallation on alkynes. The resulting vinyl

alane is nucleophilic. Upon treatment with iodine, the C-Al bond is cleaved. While generally
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stereoselective, this route is more sensitive to solvent effects (Lewis basic solvents like

THF/Ether are required to direct the regiochemistry and prevent isomerization).

Visual Workflow (DOT)

Setup:
Flame-dried, Argon, -78°C

TMS-Acetylene + Hexane

Add DIBAL-H (1.0M)
Dropwise (Exothermic!)

Warm to RT (1h)
Form Vinyl Alane

Cool to -78°C

Add I2 in THF
(Maintain <-60°C)

Rochelle's Salt Workup
(Emulsion Breaking)

Click to download full resolution via product page

Caption: Protocol for DIBAL-H mediated synthesis. Temperature control is vital to prevent

desilylation or isomerization.
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Detailed Protocol
Reagents:

Trimethylsilylacetylene (1.0 equiv)

DIBAL-H (1.0 M in hexanes) (1.05 equiv)[3]

Iodine (

) (1.1 equiv)

Solvent: Anhydrous Hexanes/Ether (1:1 mixture)

Step-by-Step Procedure:

Cryogenic Setup: In a flame-dried flask under Argon, dissolve TMS-acetylene in anhydrous

hexanes. Cool to 0 °C.

Hydralumination: Add DIBAL-H solution dropwise.

Safety: DIBAL-H is pyrophoric. Use long-needle techniques and ensure positive inert

pressure.

Formation: Allow the mixture to warm to room temperature and stir for 2 hours. This ensures

formation of the (E)-vinyl alane.

Iodination: Cool the reaction mixture to -78 °C (Dry ice/Acetone). Add a solution of Iodine in

anhydrous THF dropwise.

Critical: The low temperature prevents side reactions between the aluminum byproduct

and the silyl group.

Workup (The "Rochelle" Method):

Aluminum salts form gelatinous emulsions that trap product.

Protocol: Dilute with ether, then slowly add saturated aqueous Potassium Sodium Tartrate

(Rochelle's Salt). Stir vigorously for 2–4 hours until two clear layers form.
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Purification: Separate layers, dry organic phase, concentrate, and distill as in Method A.

Quality Control & Troubleshooting
Issue Probable Cause Corrective Action

Low Yield "Old" Schwartz Reagent

Reagent must be white/yellow.

If grey/green, titrate or

purchase fresh.

(Z)-Isomer Presence
Light exposure or Acidic

workup

Perform iodination in low light;

ensure thiosulfate quench is

neutral/basic.

Emulsion (Method B) Incomplete Al hydrolysis

Use Rochelle's salt and

patience. Do not rush the

separation.

Desilylation
Fluoride contamination or high

heat

Avoid silicone grease; keep

distillation temp <140°C (bath).

Storage: The product is light-sensitive and potentially volatile. Store in an amber vial at 4 °C

over copper wire (stabilizer) if storing for >1 month.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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